Cas no 18010-05-4 (Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1))

Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1) structure
18010-05-4 structure
Product Name:Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1)
CAS No:18010-05-4
MF:C13H14BrNO2
MW:296.159762859344
CID:169962
PubChem ID:3082124
Update Time:2025-04-19

Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinolinium,2-(2-ethoxy-2-oxoethyl)-, bromide (1:1)
    • N-(ethoxycarbonylmethyl)-6-methoxyquinolinium
    • 1-(2-ethoxy-2-oxoethyl)-6-methoxyquinolinium
    • 2-(2-ethoxy-2-oxoethyl)isoquinolinium bromide
    • Isoquinolinium, 2-(2-ethoxy-2-oxoethyl)-, bromide
    • Mqae bromide
    • N-carbethoxymethylisoquinolinium bromide
    • DTXSID40939300
    • 18010-05-4
    • ethyl 2-isoquinolin-2-ium-2-ylacetate;bromide
    • SR-01000312518
    • SR-01000312518-1
    • 2-(2-Ethoxy-2-oxoethyl)isoquinolin-2-ium bromide
    • Inchi: 1S/C13H14NO2.BrH/c1-2-16-13(15)10-14-8-7-11-5-3-4-6-12(11)9-14;/h3-9H,2,10H2,1H3;1H/q+1;/p-1
    • InChI Key: YTPLJUZIOGNPTJ-UHFFFAOYSA-M
    • SMILES: [Br-].O(CC)C(C[N+]1C=CC2C=CC=CC=2C=1)=O

Computed Properties

  • Exact Mass: 295.02082
  • Monoisotopic Mass: 295.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.18
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